3-(3-Iodophenyl)-4-methyl-1h-pyrazol-5-amine

• Molecular Formula: C10H10IN3
• Molecular Weight: 299.11 g/mol
• IUPAC Name: 5-(3-iodophenyl)-4-methyl-1H-pyrazol-3-amine
• InChI: InChI=1S/C10H10IN3/c1-6-9(13-14-10(6)12)7-3-2-4-8(11)5-7/h2-5H,1H3,(H3,12,13,14)
• InChI Key: DQEQVBRBBFHTJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NN=C1N)C2=CC(=CC=C2)I

Description

3-(3-Iodophenyl)-4-methyl-1H-pyrazol-5-amine (CAS: 2145467-70-3) is a pyrazole-based compound characterized by a 4-methyl group and a 3-iodophenyl substituent on the pyrazole core. Its molecular weight is 299.11 g/mol, and it is reported with a purity of 98% . This compound is categorized among pyrazole impurities, suggesting its relevance in pharmaceutical synthesis or as a structural intermediate .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-Iodophenyl)-4-methyl-1h-pyrazol-5-amine typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 3-iodoaniline and 4-methyl-1H-pyrazole-5-carboxylic acid.

Coupling Reaction: The key step involves a coupling reaction between 3-iodoaniline and 4-methyl-1H-pyrazole-5-carboxylic acid using a coupling reagent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base such as triethylamine.

Purification: The crude product is purified using column chromatography to obtain the desired compound in high purity.

Industrial Production Methods

Industrial production of 3-(3-Iodophenyl)-4-methyl-1h-pyrazol-5-amine may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

3-(3-Iodophenyl)-4-methyl-1h-pyrazol-5-amine can undergo various chemical reactions, including:

Substitution Reactions: The iodophenyl group can participate in nucleophilic substitution reactions, where the iodine atom is replaced by other nucleophiles.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, leading to the formation of different oxidation states and derivatives.

Coupling Reactions: The pyrazole ring can participate in coupling reactions such as Suzuki-Miyaura coupling, where it forms new carbon-carbon bonds with other aromatic compounds.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium azide, potassium cyanide, and thiolates.

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are commonly employed.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with sodium azide can yield azido derivatives, while oxidation with potassium permanganate can produce carboxylic acid derivatives.

Scientific Research Applications

3-(3-Iodophenyl)-4-methyl-1h-pyrazol-5-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate and its role in drug discovery.

Industry: It is used in the development of new materials and as a precursor in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 3-(3-Iodophenyl)-4-methyl-1h-pyrazol-5-amine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural Modifications and Substituent Effects

The biological and physicochemical properties of pyrazole derivatives are highly influenced by substituents. Below is a comparative analysis with key analogues:

3-(4-Fluoro-3-methylphenyl)-4-methyl-1H-pyrazol-5-amine (CAS: 2139025-19-5)

• Molecular Weight : 205.24 g/mol
• Substituents : 4-fluoro-3-methylphenyl group.
• Key Differences: Replacement of iodine with fluorine reduces molecular weight and electronegativity.

3-Methyl-1-phenyl-1H-pyrazol-5-amine (CAS: 1131-18-6)

• Molecular Weight : 173.21 g/mol
• Substituents : Phenyl group at position 1 and methyl at position 3.
• Key Differences: Absence of iodine and substitution at position 1 instead of 3-phenyl. The lack of iodine diminishes halogen bonding but increases solubility in non-polar solvents. This compound is a simpler analogue used in early-stage drug discovery .

3-(2-(Furan-2-yl)ethyl)-4-methyl-1H-pyrazol-5-amine (CAS: 1187027-09-3)

• Molecular Weight : 191.23 g/mol
• Substituents : Furan-2-yl ethyl group.
• Key Differences : The furan ring introduces oxygen, increasing polarity and aqueous solubility. This modification is advantageous for pharmacokinetic properties but may reduce membrane permeability .

3-(3-Iodophenyl)-1-phenyl-1H-pyrazol-5-amine (CAS: 1017781-35-9)

• Molecular Weight : 347.21 g/mol
• Substituents : Phenyl group at position 1 and 3-iodophenyl at position 3.
• This compound is discontinued in some suppliers, indicating synthesis or stability challenges .